Cas no 1423117-01-4 (2-amino-2-methylcyclohexane-1-carboxylic acid)

• Product Name: 2-amino-2-methylcyclohexane-1-carboxylic acid
• CAS No: 1423117-01-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5100592
• PubChem ID: 44181877
• Update Time: 2025-06-27

2-amino-2-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-amino-2-methyl-
• 2-amino-2-methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C8H15NO2/c1-8(9)5-3-2-4-6(8)7(10)11/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： QGQOGLOVEDHNKE-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCCC1(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-methylcyclohexane-1-carboxylic acid

Exploring the Versatile Applications and Properties of 2-Amino-2-Methylcyclohexane-1-Carboxylic Acid (CAS No. 1423117-01-4)

In the realm of organic chemistry and pharmaceutical research, 2-amino-2-methylcyclohexane-1-carboxylic acid (CAS No. 1423117-01-4) has emerged as a compound of significant interest. This cyclohexane derivative, characterized by its unique amino and carboxylic acid functional groups, offers a wide range of applications, from drug development to material science. Its molecular structure, featuring a methyl substitution at the 2-position, enhances its stability and reactivity, making it a valuable building block in synthetic chemistry.

The growing demand for cyclic amino acids in the pharmaceutical industry has propelled research into compounds like 2-amino-2-methylcyclohexane-1-carboxylic acid. Scientists are particularly intrigued by its potential as a precursor for peptide mimetics and bioactive molecules. Recent studies highlight its role in designing enzyme inhibitors and receptor modulators, addressing pressing medical challenges such as neurodegenerative diseases and metabolic disorders. This aligns with the current trend of exploring sustainable drug candidates with minimal side effects.

From a synthetic perspective, the carboxylic acid moiety in CAS No. 1423117-01-4 allows for versatile derivatization, enabling the creation of esters, amides, and other functionalized compounds. Researchers are leveraging this property to develop customized molecular scaffolds for targeted therapies. The compound’s chirality also opens doors to stereoselective synthesis, a hot topic in modern organic chemistry, as it ensures higher purity and efficacy in pharmaceutical applications.

Beyond pharmaceuticals, 2-amino-2-methylcyclohexane-1-carboxylic acid finds utility in agrochemicals and specialty chemicals. Its structural robustness makes it suitable for formulating crop protection agents and biodegradable materials, resonating with the global push toward green chemistry. Environmental concerns and regulatory shifts have increased searches for eco-friendly alternatives, positioning this compound as a promising candidate.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize CAS No. 1423117-01-4, ensuring its quality and consistency. The compound’s solubility in polar solvents like water and ethanol further enhances its practicality in industrial and laboratory settings. These attributes are frequently queried by researchers seeking optimized reaction conditions or scalable synthesis protocols.

In conclusion, 2-amino-2-methylcyclohexane-1-carboxylic acid (CAS No. 1423117-01-4) stands at the intersection of innovation and utility. Its multifaceted applications—spanning drug discovery, material science, and sustainable chemistry—make it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.